![molecular formula C16H17NO5S2 B2872927 Methyl 4,5-dimethyl-2-(2-(phenylsulfonyl)acetamido)thiophene-3-carboxylate CAS No. 896616-58-3](/img/structure/B2872927.png)
Methyl 4,5-dimethyl-2-(2-(phenylsulfonyl)acetamido)thiophene-3-carboxylate
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Description
Methyl 4,5-dimethyl-2-(2-(phenylsulfonyl)acetamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C16H17NO5S2 and its molecular weight is 367.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Facile Synthesis and Precursor Applications
A facile synthesis approach for 3-substituted methyl 4,6-dihydrothieno[3,4-b]thiophene-carboxylate 5,5-dioxides from 3-(phenylthio)-4-acyl-3-sulfolenes has been described. These compounds serve as stable precursors for o-dimethylene thiophene in cycloaddition reactions, indicating their utility in constructing more complex molecular structures (Tso, Tsay, & Li, 1995).
Novel Polyamides Synthesis
A novel monomer, 2,5-bis(4-carboxy methylene phenyl)-3,4-diphenyl thiophene, has been synthesized, leading to the development of a series of aromatic–aliphatic polyamides. These polyamides exhibit excellent solubility in polar aprotic solvents and can be cast into films, showcasing their potential in materials science (Ubale, Sagar, Maldar, & Birajdar, 2001).
Catalytic and Reactive Applications
Catalysis in Synthesis
The acid-catalyzed polycondensation of 2-acetoxymethyl-3,4-dimethylthiophene has led to the discovery of a novel soluble poly(thienylene methine) with alternating aromatic- and quinoid-like structures. This synthesis pathway is notable for its straightforwardness and the potential application of the resulting polymers in various technological fields (Stagnaro, Pioli, Panizza, & Gandini, 2009).
Advanced Materials and Sensing
Metal-Organic Frameworks (MOFs) Functionalization
Utilizing methyl-substituted thieno[2,3-b]thiophene dicarboxylate, microporous lanthanide-based MOFs have been synthesized. These frameworks exhibit significant gas adsorption, sensing properties, and magnetic properties, highlighting their versatility in applications ranging from gas storage to sensors and electronic devices (Wang, Cao, Yan, Li, Lu, Ma, Li, Dou, & Bai, 2016).
Properties
IUPAC Name |
methyl 2-[[2-(benzenesulfonyl)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO5S2/c1-10-11(2)23-15(14(10)16(19)22-3)17-13(18)9-24(20,21)12-7-5-4-6-8-12/h4-8H,9H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUFTVSCIDKXEMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC)NC(=O)CS(=O)(=O)C2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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